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Disclaimer: The following guide addresses the core functionalities of MSAB's XAMN. While the
prompt requested a focus on its application in scientific and drug development research,
extensive investigation indicates that XAMN is a specialized tool for digital forensics and is
primarily utilized by law enforcement and investigators. The features and workflows described
below are therefore presented within its intended operational context. There is no available
information to suggest its use in biological or pharmaceutical research.

Introduction to XAMN

MSAB's XAMN is a robust software solution designed for the analysis of data extracted from
mobile devices and other digital sources.[1] Its primary function is to assist digital forensic
investigators in efficiently searching, filtering, and visualizing large volumes of data to find
critical evidence for legal proceedings.[2][1] The XAMN suite includes several products tailored
to different user needs, from a free viewer for broad distribution to a professional version with

advanced analytical capabilities.[2]
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Core Features and Product Tiers

XAMN's capabilities are distributed across a suite of products, each designed for specific user

requirements within an investigative team. The core functionalities are centered around efficient

data processing, in-depth analysis, and comprehensive reporting.

XAMN XAMN XAMN XAMN
Feature . . . XAMN Pro
Viewer Spotlight Horizon Elements
Basic Data
v v v v v
Viewing
Advanced
Filtering & Limited v v v v
Searching
Reporting & )
) Basic v v v v
Exporting
Timeline View X ) ¢ v v v
Geographical
grap X X v v v
View
Chat View X X v v v
Connection
X X v v v
View
Al-based
Image X X X v /
Classification
Advanced
. X X X X 4
Hex Carving

This table provides a summary of key features across the XAMN product line based on

available documentation.[3]
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Methodologies in Digital Forensic Analysis with
XAMN

In the context of XAMN's application, "experimental protocols" are analogous to the
standardized workflows of a digital forensic investigation. The primary goal is to maintain the
integrity of the evidence while uncovering relevant information.

A typical workflow involving XAMN would include the following phases:

o Data Acquisition: The process begins with the extraction of data from a digital device (e.g.,
mobile phone, GPS unit) using a tool like MSAB's XRY.[2] This creates a secure, pre-
indexed file that can be loaded into XAMN.

o Case Creation and Data Ingestion: Within XAMN, an investigator creates a case and imports
one or more data extractions. XAMN can handle data from various sources, including
different mobile devices, cloud services, and call data records, allowing for cross-analysis.[2]

[4]

« Initial Triage and Filtering: Investigators use XAMN's powerful filtering capabilities to narrow
down the vast amount of data. Filters can be applied based on data type (e.g., calls,
messages, pictures), timeframes, keywords, and more.[4] XAMN also provides "Quick
Views" which are pre-set filters for common data types like deleted data or recent activity.[4]

¢ In-depth Analysis and Visualization: Depending on the version of XAMN, various analytical
views can be utilized:

List and Column Views: Present data in a tabular format for detailed examination.[3]

o

[¢]

Timeline View: Organizes artifacts chronologically to reconstruct a sequence of events.[3]

[¢]

Geographic View: Plots data with location attributes on a map to identify key locations.[3]

[4]

Chat View: Reconstructs conversations from messaging applications in an easy-to-read
format.[3][4]

[¢]
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o Connection View: Visualizes relationships and communication patterns between different
individuals or devices.[3][4]

o Evidence Tagging and Documentation: As relevant items are discovered, they can be tagged
as "Important” or with custom tags for organization.[4] Examiner notes can also be added to
document the investigation process and findings.

e Reporting and Exporting: Finally, XAMN's Report Builder allows for the creation of
customized reports through a drag-and-drop interface.[4] The findings can be exported in
various formats, such as PDF, Word, Excel, and standard digital forensic report formats, for
presentation in court or sharing with other stakeholders.[1]

Digital Forensics Workflow with XAMN

The following diagram illustrates the logical flow of a typical digital forensic investigation
utilizing the MSAB product suite, with a focus on the role of XAMN.

Data Acquisition Data Analysis with XAMN Output

‘‘‘‘‘‘‘‘‘‘ MSAB XRY ‘ Secure File [ XAMN Filtering & Searching Data Visualization Data Export
> (Data Extraction ) | | (import & Case creaion) (Keywords, Timelines, etc.) (Connections, Maps, Chats) Tagging & Documentation 3| Report Generation (PDF, Excel, etc.)

>

Click to download full resolution via product page

A diagram illustrating the typical workflow of a digital forensic investigation using MSAB's
XAMN.

In summary, while MSAB's XAMN is a powerful tool for data analysis, its features and design
are highly specialized for the field of digital forensics. The concepts of "experimental protocols"
and "signaling pathways" relevant to scientific and drug development research do not have a
direct equivalent within the software's intended application. The logical workflows in XAMN are
geared towards the systematic analysis of digital evidence for investigative purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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